Cas no 1518672-92-8 (6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine)
6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinemethanamine, N-(6-methyl-3-pyridinyl)-
- 6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine
-
- Inchi: 1S/C11H12N4/c1-9-2-3-11(7-14-9)15-6-10-4-12-8-13-5-10/h2-5,7-8,15H,6H2,1H3
- InChI Key: SOEZIFNURLNZFO-UHFFFAOYSA-N
- SMILES: C1=NC=C(CNC2=CC=C(C)N=C2)C=N1
6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-163285-0.05g |
6-methyl-N-[(pyrimidin-5-yl)methyl]pyridin-3-amine |
1518672-92-8 | 0.05g |
$959.0 | 2023-05-24 | ||
| Enamine | EN300-163285-0.1g |
6-methyl-N-[(pyrimidin-5-yl)methyl]pyridin-3-amine |
1518672-92-8 | 0.1g |
$1005.0 | 2023-05-24 | ||
| Enamine | EN300-163285-0.25g |
6-methyl-N-[(pyrimidin-5-yl)methyl]pyridin-3-amine |
1518672-92-8 | 0.25g |
$1051.0 | 2023-05-24 | ||
| Enamine | EN300-163285-0.5g |
6-methyl-N-[(pyrimidin-5-yl)methyl]pyridin-3-amine |
1518672-92-8 | 0.5g |
$1097.0 | 2023-05-24 | ||
| Enamine | EN300-163285-1.0g |
6-methyl-N-[(pyrimidin-5-yl)methyl]pyridin-3-amine |
1518672-92-8 | 1g |
$1142.0 | 2023-05-24 | ||
| Enamine | EN300-163285-2.5g |
6-methyl-N-[(pyrimidin-5-yl)methyl]pyridin-3-amine |
1518672-92-8 | 2.5g |
$2240.0 | 2023-05-24 | ||
| Enamine | EN300-163285-5.0g |
6-methyl-N-[(pyrimidin-5-yl)methyl]pyridin-3-amine |
1518672-92-8 | 5g |
$3313.0 | 2023-05-24 | ||
| Enamine | EN300-163285-10.0g |
6-methyl-N-[(pyrimidin-5-yl)methyl]pyridin-3-amine |
1518672-92-8 | 10g |
$4914.0 | 2023-05-24 | ||
| Enamine | EN300-163285-50mg |
6-methyl-N-[(pyrimidin-5-yl)methyl]pyridin-3-amine |
1518672-92-8 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-163285-100mg |
6-methyl-N-[(pyrimidin-5-yl)methyl]pyridin-3-amine |
1518672-92-8 | 100mg |
$804.0 | 2023-09-22 |
6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine
Introduction to 6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine (CAS No. 1518672-92-8)
6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine, with the CAS number 1518672-92-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The unique structural features of this molecule, including the pyrimidine and pyridine rings, contribute to its biological activity and pharmacological properties.
The chemical structure of 6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine consists of a pyridine ring substituted with a methyl group at the 6-position and an N-methylpyrimidine moiety. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule. The pyridine ring is known for its aromaticity and electron-withdrawing properties, which can influence the compound's reactivity and binding affinity to various biological targets. The pyrimidine moiety, on the other hand, is a common structural element in many biologically active molecules, including nucleosides and nucleotides.
Recent studies have highlighted the potential of 6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. Research has shown that this compound can selectively bind to serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors), making it a promising candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.
In addition to its potential in neurological disorders, 6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine has also demonstrated antiproliferative effects on cancer cells. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) and the inhibition of cell cycle progression. These findings suggest that 6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine could be developed as a novel anticancer agent.
The pharmacokinetic properties of 6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
Toxicity studies have been conducted to evaluate the safety profile of 6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.
In conclusion, 6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine (CAS No. 1518672-92-8) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activity make it an attractive candidate for further development in both neurological disorders and cancer treatment. Ongoing research continues to explore its full potential, with the goal of translating these findings into clinical applications that can benefit patients.
1518672-92-8 (6-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)